Cas no 29955-42-8 (5-Pyrimidinecarboxaldehyde,hexahydro-2,4,6-trioxo-, 5-oxime)

• Product Name: 5-Pyrimidinecarboxaldehyde,hexahydro-2,4,6-trioxo-, 5-oxime
• CAS No: 29955-42-8
• MF: C₅H₅N₃O₄
• MW: 171.110900640488
• CID: 290806
• PubChem ID: 9555704
• Update Time: 2025-04-19

5-Pyrimidinecarboxaldehyde,hexahydro-2,4,6-trioxo-, 5-oxime Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxaldehyde,hexahydro-2,4,6-trioxo-, 5-oxime
• 5-[(E)-hydroxyiminomethyl]-1,3-diazinane-2,4,6-trione
• 29955-42-8
• NSC-522251
• DTXSID30429846
• NSC522251

• Inchi： 1S/C5H5N3O4/c9-3-2(1-6-12)4(10)8-5(11)7-3/h1-2,12H,(H2,7,8,9,10,11)/b6-1+
• InChI Key： AZLNWZXSHWFDOW-LZCJLJQNSA-N
• SMILES： O=C1C(/C=N/O)C(NC(N1)=O)=O

Computed Properties

• Exact Mass: 171.02805
• Monoisotopic Mass: 171.02800565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 107.86

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones